Cas no 2034272-79-0 (5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one)

• Product Name: 5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one
• CAS No: 2034272-79-0
• MF: C₁₈H₁₃F₂N₃O₂
• MW: 341.311530828476
• CID: 5348623
• Update Time: 2025-11-07

5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluorobenzoyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
• 5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one

• Inchi： 1S/C18H13F2N3O2/c19-13-5-4-11(9-14(13)20)17(24)22-8-6-15-12(10-22)18(25)23-7-2-1-3-16(23)21-15/h1-5,7,9H,6,8,10H2
• InChI Key： UEYUCJYJHVHFJQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CC2C(N3C=CC=CC3=NC=2CC1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 741
• XLogP3: 1.3
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one

Comprehensive Overview of 5-(3,4-Difluorobenzoyl)-1,5,9-Triazatricyclo[8.4.0.0³,⁸]Tetradeca-3(8),9,11,13-Tetraen-2-One (CAS No. 2034272-79-0)

The compound 5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),9,11,13-tetraen-2-one (CAS No. 2034272-79-0) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science applications. Its intricate molecular framework, featuring a triazatricyclic core and a difluorobenzoyl substituent, has garnered attention for its unique physicochemical properties and bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

In recent years, the demand for fluorinated heterocycles like 2034272-79-0 has surged due to their enhanced metabolic stability and membrane permeability. The presence of fluorine atoms in the 3,4-difluorobenzoyl moiety is a strategic design choice, as fluorine incorporation often improves binding affinity and pharmacokinetics. This aligns with current trends in precision medicine, where researchers prioritize compounds with optimized ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Notably, the compound's tricyclic scaffold mimics natural alkaloids, making it a candidate for central nervous system (CNS) drug development.

The synthesis of 5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),9,11,13-tetraen-2-one involves multi-step organic transformations, including cyclization and acylations, which are frequently discussed in synthetic chemistry forums. Its CAS No. 2034272-79-0 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. Given the rise of AI-driven drug design, this compound's structural features are also being analyzed via computational modeling to predict interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs).

Beyond pharmaceuticals, 2034272-79-0 has potential applications in advanced materials. Its conjugated system and rigid architecture could contribute to organic electronics, such as OLEDs or photovoltaic cells, where stability and electron mobility are paramount. Environmental considerations are also pivotal; the compound's fluorine content necessitates studies on biodegradability and eco-toxicity, topics increasingly searched in green chemistry circles.

In conclusion, 5-(3,4-difluorobenzoyl)-1,5,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),9,11,13-tetraen-2-one exemplifies the convergence of medicinal chemistry and material science. Its versatility underscores the importance of heterocyclic compounds in addressing contemporary challenges, from drug resistance to sustainable technology. As research progresses, its CAS No. 2034272-79-0 will remain a focal point for innovation.